K4EDTA has a high affinity for binding to metal ions. This process, called chelation, creates a stable complex with the metal ion. This property is useful in various scientific research applications, such as:
K4EDTA is commonly used as an anticoagulant in blood collection tubes. It prevents blood from clotting by chelating calcium ions, which are essential for blood clotting. This allows researchers to study unclotted blood cells and plasma for various purposes, such as:
K4EDTA has other applications in scientific research, such as:
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